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Compound of Interest

Compound Name: M871

Cat. No.: B13916105

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on preventing the degradation of M871, a selective
peptide antagonist of the galanin receptor type 2 (GALR2), during experimental procedures.
Adherence to these protocols is critical for ensuring experimental reproducibility and the validity
of research outcomes.

Frequently Asked Questions (FAQs)

Q1: What is M871 and what are its key characteristics?

Al: M871 is a synthetic peptide that acts as a selective antagonist for the galanin receptor type
2 (GALR?2). It binds to GALR2 with a significantly higher affinity than to GALR1 and is used in
research to investigate the physiological roles of GALR2 signaling.[1][2] Its sequence is
WTLNSAGYLLGPEHPPPALALA, with the C-terminal Alanine being amidated.[2]

Q2: Why is preventing M871 degradation important for my experiments?

A2: As a peptide, M871 is susceptible to various degradation pathways that can alter its
structure and compromise its biological activity. Degradation can lead to a loss of potency,
altered receptor binding affinity, and the generation of impurities that may produce off-target
effects, ultimately leading to inaccurate and irreproducible experimental results.

Q3: What are the primary pathways of peptide degradation | should be aware of for M8717
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A3: General peptide degradation pathways that may affect M871 include oxidation, hydrolysis,
deamidation, and aggregation. The M871 sequence contains Tryptophan (W), which is
susceptible to oxidation.[3] Hydrolysis of peptide bonds can be catalyzed by exposure to acidic
or basic conditions.

Q4: How should | properly store lyophilized M8717

A4: Lyophilized M871 should be stored at -20°C or lower in a tightly sealed container,
preferably in a desiccator to protect it from moisture.[3][4] For long-term storage, -80°C is
recommended.[5] It is also advisable to protect the peptide from light.[4]

Q5: What is the best practice for preparing M871 solutions?

A5: To prepare M871 solutions, allow the lyophilized peptide to warm to room temperature in a
desiccator before opening the vial to prevent condensation.[4][5] Use sterile, oxygen-free water
or a buffer with a slightly acidic pH (pH 5-6) for reconstitution.[3][4] For hydrophobic peptides, a
small amount of an organic solvent like DMSO may be necessary for initial solubilization,
followed by dilution with the aqueous buffer.[4]

Troubleshooting Guide

Problem 1: Inconsistent or lower-than-expected activity of M871 in my assay.
o Possible Cause: Degradation of M871 in solution.

o Solution: Prepare fresh solutions for each experiment. If you must store solutions, aliquot
them into single-use volumes and store at -20°C or -80°C to avoid repeated freeze-thaw
cycles.[3][6] Use sterile buffers at a pH of 5-6 to minimize hydrolysis.[3] Since the M871
sequence contains tryptophan, which is prone to oxidation, consider using oxygen-free
solvents for reconstitution.[4][5]

o Possible Cause: Incorrect peptide concentration due to incomplete solubilization.

o Solution: Visually inspect the solution to ensure there are no particulates. If the peptide is
difficult to dissolve in water, try initial solubilization in a small amount of DMSO, followed
by dilution with your experimental buffer.[4] Gentle warming (not exceeding 40°C) or
sonication can also aid in dissolution.[4]
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Problem 2: Variability in experimental results between different batches of M871.
o Possible Cause: Differences in peptide purity or the presence of degradation products.

o Solution: Always source M871 from a reputable supplier that provides a certificate of
analysis with purity data. Perform quality control on new batches of the peptide using
techniques like HPLC to confirm purity and identify any potential impurities.

o Possible Cause: Improper storage of older batches.

o Solution: Review your storage procedures. Ensure that lyophilized peptide has been
consistently stored at or below -20°C and protected from moisture and light.[4] Discard
any peptide that shows discoloration or has been stored improperly.

Problem 3: Loss of M871 activity after reconstitution and storage.
e Possible Cause: Bacterial contamination of the solution.

o Solution: Use sterile water, buffers, and pipette tips when preparing and handling M871
solutions. Consider filtering the peptide solution through a 0.2 um filter to remove potential
bacterial contamination, especially if it will be used over several days in cell culture
experiments.[3]

o Possible Cause: Adsorption of the peptide to container surfaces.

o Solution: Use low-protein-binding microcentrifuge tubes and pipette tips to minimize the
loss of peptide due to surface adsorption.

Data Presentation

Table 1: Properties and Storage Recommendations for M871
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Property Value Reference
Molecular Weight 2287.64 g/mol [2]
Formula C108H163N27028 [2]
Sequence WTLNSAGYLLGPEHPPPALA 2]

LA (C-terminal amide)

Ki values are 13.1 nM for

Receptor Selectivity GALR2 and 420 nM for [2]
GALR1
Solubility Soluble in water to 1 mg/ml [2]

N -20°C or lower, desiccated,
Lyophilized Storage , [31[4]
protected from light

Aliquoted, -20°C or -80°C, pH
Solution Storage 5-6 buffer, avoid freeze-thaw [31[6]

cycles

Experimental Protocols
Protocol 1: Reconstitution and Aliquoting of M871

» Preparation: Allow the vial of lyophilized M871 to equilibrate to room temperature in a
desiccator for at least 15-20 minutes before opening. This prevents moisture from
condensing on the peptide.[4][5]

e Reconstitution: Using a sterile, low-protein-binding pipette tip, add the required volume of
sterile, oxygen-free water or a suitable buffer (e.g., PBS, pH 5-6) to the vial to achieve the
desired stock concentration.

» Solubilization: Gently vortex or sonicate the vial to ensure the peptide is fully dissolved.
Visually inspect for any undissolved particles. If solubility is an issue, a small volume of
DMSO can be used for initial dissolution before adding the aqueous buffer.[4]

» Aliquoting: Immediately after reconstitution, dispense the M871 solution into single-use, low-
protein-binding microcentrifuge tubes. The volume of each aliquot should be appropriate for
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a single experiment to avoid multiple freeze-thaw cycles.[3]

Storage: Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.[6]

Protocol 2: General Workflow for an In Vitro Cell-Based
Assay with M871

Cell Culture: Culture cells expressing the GALR2 receptor under standard conditions.

M871 Preparation: Thaw a single-use aliquot of the M871 stock solution immediately before
use. Dilute the stock solution to the final working concentration in the appropriate assay
buffer or cell culture medium.

Treatment: Add the diluted M871 to the cells and incubate for the desired time period.
Include appropriate controls, such as a vehicle control and a positive control (e.g., a known
GALRZ2 agonist).

Assay: Perform the downstream assay to measure the effect of M871 on GALR?2 signaling.
This could involve measuring changes in intracellular calcium, cAMP levels, or the
phosphorylation of downstream signaling proteins.

Data Analysis: Analyze the data and compare the results from the M871-treated group to the
control groups.
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Click to download full resolution via product page

Caption: Signaling pathway of the Galanin Receptor 2 (GALR2) and the inhibitory action of
M871.
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Caption: Recommended experimental workflow for handling M871 to minimize degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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